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Compound of Interest

Compound Name: Bl 187004
CAS No.: 1303515-32-3
Cat. No.: B8729569

Get Quote

. J

Bl 187004, also known as VTP-34072, is a small molecule inhibitor of 113-HSD1.[1] Its
chemical and physical properties are summarized in the table below.
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Property Value Source
Chemical Formula C21H18N4O [2]
Molecular Weight 342.39 g/mol [2]
CAS Number 1303515-32-3 [2]
Appearance Solid, White to off-white [2]

N#CC1=CC2=C(C=C1)C[C@
SMILES @13([HD 2]
[C@]2([H])CCCN3C(C4=CC=

C5N=CNC5=C4)=0

- DMSO: 125 mg/mL (365.08
Solubility M) [2]
m

Powder: -20°C for 3 years; In
Storage solvent: -80°C for 6 months, [2]
-20°C for 1 month

Chemical Structure:

l#.Bl 187004 Chemical Structure

Source: MedChemExpress

Mechanism of Action

Bl 187004 is a potent and selective inhibitor of 11(3-hydroxysteroid dehydrogenase type 1 (11[3-
HSD1).[1][2] This enzyme is responsible for the intracellular conversion of inactive cortisone to
active cortisol, a glucocorticoid.[3] By inhibiting 113-HSD1, Bl 187004 reduces the local
concentration of cortisol in tissues where the enzyme is highly expressed, such as the liver and
adipose tissue.[3] This mechanism of action has been investigated for its potential therapeutic
benefits in metabolic disorders like type 2 diabetes.[3][4]

The signaling pathway illustrating the mechanism of action of Bl 187004 is depicted below.
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Mechanism of Action of BI 187004.

Target Cell (e.g., Hepatocyte, Adipocyte)

BI 187004 Inhibits Systemic Effects

Glucocorticoid Target Gene 4 Metabolic Effects
Receptor Expression T| (e.0. Gluconeogenesis)

Conversion Binds and Activates

Cortisol (active)

Cortisone (inactive)
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Pre-Treatment Phase

Patient Recruitment

(T2DM, Overweight/Obese) General Clinical Trial Workflow for Bl 187004.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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